3,4-Dichlorobenzylmagnesium chloride

Specification

• CAS No.: 61259-69-6
• Molecular Formula: C7H5Cl3Mg
• Molecular Weight: 219.8 g/mol
• IUPAC Name: magnesium;1,2-dichloro-4-methanidylbenzene;chloride
• Standard InChI: InChI=1S/C7H5Cl2.ClH.Mg/c1-5-2-3-6(8)7(9)4-5;;/h2-4H,1H2;1H;/q-1;;+2/p-1
• Standard InChI Key: AJJLPHLTPAPJHB-UHFFFAOYSA-M
• SMILES: [CH2-]C1=CC(=C(C=C1)Cl)Cl.[Mg+2].[Cl-]
• Canonical SMILES: [CH2-]C1=CC(=C(C=C1)Cl)Cl.[Mg+2].[Cl-]

Introduction

3,4-Dichlorobenzylmagnesium chloride is a chemical compound used primarily in laboratory settings. It is a Grignard reagent, which is a class of organomagnesium compounds used extensively in organic synthesis. These reagents are known for their ability to form carbon-carbon bonds, making them crucial in the synthesis of complex organic molecules.

Uses and Applications

3,4-Dichlorobenzylmagnesium chloride is primarily used in laboratory settings for organic synthesis reactions. It serves as a versatile intermediate for the preparation of various organic compounds, including pharmaceuticals and agrochemicals. The compound is particularly useful in reactions requiring the introduction of a dichlorobenzyl group into a molecule.

Safety and Handling

Given its hazardous nature, handling 3,4-dichlorobenzylmagnesium chloride requires strict safety precautions:

• Personal Protective Equipment (PPE): Gloves, protective clothing, eye protection, and face protection are essential.

• Work Environment: Use only in well-ventilated areas or outdoors, away from heat, sparks, open flames, and hot surfaces.

• Storage: Keep containers tightly closed and grounded/bonded to prevent static electricity.

Toxicological Impact

• Acute Oral Toxicity: Classified as Category 4, indicating moderate toxicity.

• Skin and Eye Irritation: Classified as Category 1, indicating severe irritation.

• Respiratory Effects: May cause respiratory irritation; classified under Specific Target Organ Toxicity (STOT) Category 3.

Environmental Impact

• Ecotoxicity: May cause long-term adverse effects in the environment. It is crucial to prevent contamination of groundwater systems.

Data Table: Hazard Classification

Hazard Category	Classification
Flammable Liquids	Category 2
Acute Oral Toxicity	Category 4
Skin Corrosion/Irritation	Category 1
Serious Eye Damage/Eye Irritation	Category 1
Specific Target Organ Toxicity (STOT) - Single Exposure	Category 3